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2-Ethoxy-4-fluorobenzotrifluoride

Name: 2-Ethoxy-4-fluorobenzotrifluoride
Brand: Smolecule
SKU: S3634526
Rating: 5 (6 reviews)

Catalog No.

S3634526

CAS No.

1233541-58-6

M.F

C9H8F4O

M. Wt

208.15 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

7. Applications
8. Interaction Studies
9. Similar Compounds
10. Specification
11. Others

General Information

CAS Number

1233541-58-6

Product Name

2-Ethoxy-4-fluorobenzotrifluoride

IUPAC Name

2-ethoxy-4-fluoro-1-(trifluoromethyl)benzene

Molecular Formula

C9H8F4O

Molecular Weight

208.15 g/mol

InChI

InChI=1S/C9H8F4O/c1-2-14-8-5-6(10)3-4-7(8)9(11,12)13/h3-5H,2H2,1H3

InChI Key

OMZYCGJJVRSOQX-UHFFFAOYSA-N

SMILES

CCOC1=C(C=CC(=C1)F)C(F)(F)F

Canonical SMILES

CCOC1=C(C=CC(=C1)F)C(F)(F)F

Scientific Research Applications

Intermediate in Organic Syntheses

Scientific Field: Organic Chemistry

Summary of the Application: 2-Ethoxy-4-fluorobenzotrifluoride is used as an intermediate in organic syntheses. An intermediate is a substance produced during the middle steps of a chemical reaction and is considered a stepping stone to the final product.

Methods of Application: The specific methods of application can vary widely depending on the particular synthesis being performed. Typically, it would be used in a reaction with other organic compounds under controlled conditions of temperature and pressure.

Results or Outcomes: The outcomes also depend on the specific synthesis. In general, the use of this compound as an intermediate can help to create a wide variety of complex organic molecules.

Synthesis of 5-fluoro-2-nitrobenzotrifluoride

Scientific Field: Pharmaceutical Chemistry

Summary of the Application: 5-fluoro-2-nitrobenzotrifluoride is widely used as an intermediate in the synthesis and development of new active pharmaceutical ingredients (APIs).

Methods of Application: The original synthetic process for this intermediate involves the nitration of 3-fluorobenzotrifluoride in batch reactors.

Results or Outcomes: Compared with the traditional batch reactor, the flow reactor could achieve better control over impurity and higher process efficiency because of its enhanced mass and heat transfer rates under the optimized conditions.

Description

2-Ethoxy-4-fluorobenzotrifluoride is an organic compound characterized by the molecular formula $C_9H_8F_4O$ and a molar mass of approximately 208.15 g/mol. This compound is a colorless to pale yellow liquid at room temperature and exhibits unique chemical properties due to the presence of an ethoxy group, a fluorine atom, and a trifluoromethyl group attached to a benzene ring. These functional groups contribute to its stability and reactivity, making it valuable in various scientific and industrial applications .

Chemical Reactions

Substitution Reactions: The ethoxy and fluorine groups can be substituted with other functional groups under appropriate conditions. This is often facilitated by nucleophiles or electrophiles.
Oxidation and Reduction Reactions: The compound can participate in oxidation reactions, leading to the formation of carboxylic acids or ketones, and reduction reactions that can yield hydroxyl derivatives.

Common reagents used in these reactions include halogens for substitution, potassium permanganate or chromium trioxide for oxidation, and lithium aluminum hydride or sodium borohydride for reduction.

Biological Activity

The biological activity of 2-Ethoxy-4-fluorobenzotrifluoride is primarily linked to its role as an intermediate in the synthesis of various pharmaceuticals. Its interaction with biological systems can lead to significant changes in chemical properties, which may influence its pharmacological effects. The compound's mechanism of action involves interactions with specific molecular targets, potentially affecting enzyme activity and cellular processes .

Synthesis Methods

Several methods exist for synthesizing 2-Ethoxy-4-fluorobenzotrifluoride:

Nucleophilic Substitution: A common method involves the reaction of 2,4-difluorobenzotrifluoride with sodium ethoxide in an inert atmosphere. This reaction typically occurs in 1,4-dioxane at 80°C for about 48 hours .
Industrial Production: In industrial settings, similar synthetic routes are employed but scaled up for larger quantities. Optimized reaction conditions are crucial for achieving high yield and purity.

Applications

2-Ethoxy-4-fluorobenzotrifluoride has diverse applications:

Chemical Synthesis: It serves as an intermediate in the production of various organic compounds.
Biological Research: The compound is used in studies involving biological systems, particularly in pharmacology.
Industrial Uses: It finds applications in producing specialty chemicals and materials used across different industries.

Interaction Studies

Research into the interactions of 2-Ethoxy-4-fluorobenzotrifluoride with biological targets indicates that it can influence enzymatic activities and cellular signaling pathways. Its lipophilicity, attributed to the trifluoromethyl group, enhances its ability to penetrate biological membranes, potentially affecting absorption and distribution within organisms .

Similar Compounds

Several compounds share structural similarities with 2-Ethoxy-4-fluorobenzotrifluoride:

2-Ethoxy-4-chlorobenzotrifluoride
2-Ethoxy-4-bromobenzotrifluoride
2-Ethoxy-4-iodobenzotrifluoride

Uniqueness

The uniqueness of 2-Ethoxy-4-fluorobenzotrifluoride lies in the presence of the fluorine atom, which imparts distinct chemical properties compared to its chloro, bromo, and iodo counterparts. The fluorine atom enhances both reactivity and stability, making this compound particularly valuable for specific applications where these properties are advantageous.